Cas no 2229640-83-7 (2,5-dimethoxy-4-(2-nitroethenyl)pyridine)

• Product Name: 2,5-dimethoxy-4-(2-nitroethenyl)pyridine
• CAS No: 2229640-83-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6285011
• PubChem ID: 165674168
• Update Time: 2025-10-23

2,5-dimethoxy-4-(2-nitroethenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-4-(2-nitroethenyl)pyridine
• EN300-1730696
• 2229640-83-7

• Inchi： 1S/C9H10N2O4/c1-14-8-6-10-9(15-2)5-7(8)3-4-11(12)13/h3-6H,1-2H3/b4-3+
• InChI Key： ARGVTYNRQHUOCP-ONEGZZNKSA-N
• SMILES： O(C)C1=CN=C(C=C1/C=C/[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 2,5-dimethoxy-4-(2-nitroethenyl)pyridine

Introduction to 2,5-dimethoxy-4-(2-nitroethenyl)pyridine (CAS No. 2229640-83-7)

2,5-dimethoxy-4-(2-nitroethenyl)pyridine, with the CAS number 2229640-83-7, is a novel organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including two methoxy groups and a nitroethenyl substituent. These functional groups contribute to its potential biological activities and make it a promising candidate for various applications in drug discovery and development.

The molecular structure of 2,5-dimethoxy-4-(2-nitroethenyl)pyridine can be represented as C₁₁H₁₁N₃O₄. The presence of the nitro group (NO₂) and the methoxy groups (OCH₃) imparts significant electronic and steric effects, which can influence its reactivity and biological properties. The nitro group is known for its strong electron-withdrawing properties, while the methoxy groups are electron-donating, creating a balance that can affect the compound's overall behavior in different chemical environments.

In recent years, 2,5-dimethoxy-4-(2-nitroethenyl)pyridine has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,5-dimethoxy-4-(2-nitroethenyl)pyridine has also demonstrated promising antiviral activity. Studies have indicated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism behind this antiviral activity is thought to involve the disruption of viral entry into host cells or interference with viral replication processes. This dual functionality—anti-inflammatory and antiviral—makes it a versatile compound with broad therapeutic potential.

The synthesis of 2,5-dimethoxy-4-(2-nitroethenyl)pyridine has been optimized to ensure high yields and purity. Common synthetic routes involve the reaction of 4-chloro-2,5-dimethoxypyridine with 2-nitroacrylonitrile in the presence of a suitable base. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain a high-purity compound suitable for further research and development.

In terms of safety and handling, 2,5-dimethoxy-4-(2-nitroethenyl)pyridine should be treated with care due to its potential reactivity and sensitivity to certain conditions. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, storage conditions should be controlled to maintain stability and prevent degradation.

Clinical trials involving 2,5-dimethoxy-4-(2-nitroethenyl)pyridine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The future prospects for 2,5-dimethoxy-4-(2-nitroethenyl)pyridine are promising. Ongoing research aims to explore its potential in combination therapies with other drugs to enhance treatment outcomes. Additionally, efforts are being made to develop more stable formulations that can improve bioavailability and reduce dosing frequency. These advancements could significantly impact the treatment landscape for various inflammatory and viral diseases.

In conclusion, 2,5-dimethoxy-4-(2-nitroethenyl)pyridine (CAS No. 2229640-83-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.